Cas no 1344954-15-9 ((1R)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-ol
• CAS No: 1344954-15-9
• MF: C₁₁H₁₂OS
• MW: 192.277381896973
• CID: 4591193
• PubChem ID: 63365179
• Update Time: 2025-07-15

(1R)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-ol
• (1R)-1-(3-methyl-1-benzothiophen-2-yl)ethanol

• Inchi： 1S/C11H12OS/c1-7-9-5-3-4-6-10(9)13-11(7)8(2)12/h3-6,8,12H,1-2H3/t8-/m1/s1
• InChI Key： HNPXTWCOGLBLHZ-MRVPVSSYSA-N
• SMILES： S1C2C=CC=CC=2C(C)=C1[C@@H](C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 2.9
• Topological Polar Surface Area: 48.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on (1R)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-ol

Compound Introduction: (1R)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-ol (CAS No. 1344954-15-9)

Chemical research continues to unveil novel compounds with significant potential in pharmaceutical applications. One such compound, (1R)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-ol, identified by its CAS number 1344954-15-9, has garnered attention due to its unique structural features and promising biological activities. This introduction provides a comprehensive overview of the compound, its chemical properties, and the latest research findings that highlight its potential in medicinal chemistry.

The molecular structure of (1R)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-ol consists of a benzothiophene core substituted with a methyl group at the 3-position and an ethyl alcohol moiety at the 1-position. The benzothiophene scaffold is a well-known pharmacophore in drug discovery, frequently found in therapeutic agents targeting various diseases. The presence of the chiral center at the 1-position ((1R)) adds an additional layer of complexity, which can influence the compound's biological activity and pharmacokinetic properties.

Recent studies have demonstrated that benzothiophene derivatives exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The specific substitution pattern in (1R)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-ol may contribute to its unique interaction with biological targets, making it a valuable candidate for further investigation. Researchers have been particularly interested in its potential as a lead compound for the development of new drugs targeting neurological disorders.

In vitro studies have shown that this compound exhibits promising activity against certain enzymes and receptors implicated in neurodegenerative diseases. The benzothiophene ring interacts with biological targets in a manner that suggests it could modulate pathways relevant to conditions such as Alzheimer's disease and Parkinson's disease. The chiral center at the 1-position plays a crucial role in determining the compound's binding affinity and selectivity, which are critical factors in drug design.

The synthesis of (1R)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-ol presents an interesting challenge due to the need to maintain stereochemical integrity during the reaction sequence. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods are essential for ensuring that the compound's biological activity is not compromised by the presence of racemic impurities.

The pharmacokinetic profile of this compound is another area of active investigation. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for a potential therapeutic agent. Further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties. These insights will be crucial for optimizing dosing regimens and minimizing potential side effects.

One of the most exciting aspects of (1R)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-ol is its potential for structure-based drug design. Computational modeling techniques have been used to predict how this compound interacts with its target proteins at the molecular level. These simulations provide valuable insights into the binding mechanism and can guide modifications to enhance potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

The role of natural product-inspired scaffolds in medicinal chemistry cannot be overstated. Benzothiophenes are abundant in nature and have been a rich source of bioactive compounds. Derivatives like (1R)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-ol represent an excellent example of how modifications to these natural motifs can yield compounds with novel therapeutic potential. The integration of synthetic chemistry with natural product chemistry continues to drive innovation in drug development.

Ongoing clinical trials are exploring the efficacy of various benzothiophene derivatives in treating neurological disorders. While results from these trials are still emerging, preliminary findings are encouraging and support further investigation into compounds like (1R)-1-(3-methyl-1-benzothiophen-2-yel)ethan-l -ol. The ability to modulate key neurological pathways makes this class of compounds particularly attractive for addressing conditions that currently lack effective treatments.

The future directions for research on this compound include exploring its potential in combination therapies and investigating mechanisms of resistance or tolerance. By understanding how it interacts with biological systems at multiple levels—molecular, cellular, and organismic—scientists can develop more comprehensive strategies for therapeutic intervention. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these findings into tangible benefits for patients.